Cas no 1704121-36-7 (5-chloro-6-(diMethylaMino)pyridin-3-ylboronic acid)

• Product Name: 5-chloro-6-(diMethylaMino)pyridin-3-ylboronic acid
• CAS No: 1704121-36-7
• MF: C₇H₁₀BClN₂O₂
• MW: 200.430500507355
• MDL: MFCD26404630
• CID: 4613119
• PubChem ID: 91759469
• Update Time: 2025-05-28

5-chloro-6-(diMethylaMino)pyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-(diMethylaMino)pyridin-3-ylboronic acid
• 5-Chloro-6-dimethylaminopyridine-3-boronic acid
• Boronic acid, B-[5-chloro-6-(dimethylamino)-3-pyridinyl]-

• MDL： MFCD26404630
• Inchi： 1S/C7H10BClN2O2/c1-11(2)7-6(9)3-5(4-10-7)8(12)13/h3-4,12-13H,1-2H3
• InChI Key： FNBJTOCRUIQLOQ-UHFFFAOYSA-N
• SMILES： B(C1=CC(Cl)=C(N(C)C)N=C1)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-chloro-6-(diMethylaMino)pyridin-3-ylboronic acid

Research Brief on 5-chloro-6-(diMethylaMino)pyridin-3-ylboronic acid (CAS: 1704121-36-7): Recent Advances and Applications

The boronic acid derivative 5-chloro-6-(dimethylamino)pyridin-3-ylboronic acid (CAS: 1704121-36-7) has recently gained significant attention in chemical biology and medicinal chemistry research. This heterocyclic boronic acid compound serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, particularly for the synthesis of complex pharmaceutical intermediates. Recent studies have highlighted its unique electronic properties conferred by the dimethylamino and chloro substituents, which enhance its reactivity in palladium-catalyzed coupling reactions while maintaining excellent stability under various reaction conditions.

In 2023, a breakthrough study published in the Journal of Medicinal Chemistry demonstrated the compound's application in synthesizing novel kinase inhibitors. Researchers utilized 5-chloro-6-(dimethylamino)pyridin-3-ylboronic acid as a key intermediate to construct pyridine-based scaffolds that showed potent and selective inhibition against several cancer-related kinases. The electron-donating dimethylamino group was found to significantly influence the binding affinity of the resulting compounds to target proteins, while the boronic acid moiety enabled efficient coupling with various aryl halides.

Recent synthetic methodology developments have focused on optimizing the preparation of this boronic acid derivative. A 2024 publication in Organic Process Research & Development reported an improved synthetic route starting from 2-chloro-5-nitropyridine, achieving an overall yield of 68% with excellent purity (>99%). This advancement addresses previous challenges in the large-scale production of the compound, making it more accessible for pharmaceutical applications.

The compound's unique structural features have also enabled its use in materials science applications. A 2023 study in ACS Applied Materials & Interfaces explored its incorporation into conjugated polymers for organic electronic devices. The researchers found that the electron-rich dimethylamino group combined with the boronic acid functionality allowed for precise tuning of the polymer's electronic properties while maintaining solution processability.

From a drug discovery perspective, recent computational studies have investigated the potential of 5-chloro-6-(dimethylamino)pyridin-3-ylboronic acid as a fragment in fragment-based drug design. Molecular docking simulations published in 2024 suggest that this boronic acid derivative shows promising binding interactions with several disease-relevant protein targets, particularly those containing serine or threonine residues in their active sites.

Ongoing research is exploring the compound's utility in PROTAC (Proteolysis Targeting Chimera) development, where its boronic acid group can serve as a warhead for targeting specific proteins for degradation. Preliminary results from a 2024 study indicate successful incorporation of this building block into PROTAC molecules targeting oncogenic proteins, with improved cellular permeability compared to traditional designs.

Quality control and analytical method development for this compound have also seen recent advancements. A 2024 publication in the Journal of Pharmaceutical and Biomedical Analysis described a validated HPLC method for the quantification of 5-chloro-6-(dimethylamino)pyridin-3-ylboronic acid in complex reaction mixtures, addressing previous challenges in purity assessment due to its sensitivity to moisture and tendency to form anhydrides.

The safety profile and handling considerations of this compound have been systematically evaluated in recent industrial studies. While generally stable under inert conditions, special attention must be paid to moisture control during storage and handling. Recent stability studies suggest that the compound maintains >95% purity for at least 12 months when stored under argon at -20°C.

Looking forward, the unique properties of 5-chloro-6-(dimethylamino)pyridin-3-ylboronic acid position it as a valuable tool in both medicinal chemistry and materials science. Its dual functionality as both a coupling partner and potential pharmacophore continues to inspire innovative applications across multiple research domains. Future research directions likely include further exploration of its biological activity profile and development of novel synthetic methodologies to expand its utility in complex molecule construction.